Cas no 2503204-85-9 (1-4-(dimethylphosphoryl)pyridin-2-ylpiperazine)

• Product Name: 1-4-(dimethylphosphoryl)pyridin-2-ylpiperazine
• CAS No: 2503204-85-9
• MF: C₁₁H₁₈N₃OP
• MW: 239.253882884979
• MDL: MFCD32860033
• CID: 5669612
• PubChem ID: 155822464
• Update Time: 2025-06-30

1-4-(dimethylphosphoryl)pyridin-2-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2503204-85-9
• EN300-27144553
• 1-[4-(dimethylphosphoryl)pyridin-2-yl]piperazine
• 1-4-(dimethylphosphoryl)pyridin-2-ylpiperazine

• MDL： MFCD32860033
• Inchi： 1S/C11H18N3OP/c1-16(2,15)10-3-4-13-11(9-10)14-7-5-12-6-8-14/h3-4,9,12H,5-8H2,1-2H3
• InChI Key： NMIJAJDPRRXHFT-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=CN=C(C=1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 239.11874920g/mol
• Monoisotopic Mass: 239.11874920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 45.2Ų

Additional information on 1-4-(dimethylphosphoryl)pyridin-2-ylpiperazine

1-4-(Dimethylphosphoryl)Pyridin-2-Ylpiperazine: A Comprehensive Overview

The compound with CAS No. 2503204-85-9, known as 1-4-(dimethylphosphoryl)pyridin-2-ylpiperazine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperazine ring with a pyridine moiety substituted by a dimethylphosphoryl group. The dimethylphosphoryl group introduces interesting electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-4-(dimethylphosphoryl)pyridin-2-ylpiperazine through innovative methodologies. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize the reaction conditions, leading to higher yields and improved purity. These developments underscore the importance of this compound as a versatile building block in drug discovery and materials science.

The pyridine ring in this compound plays a pivotal role in its reactivity and functionality. The presence of the dimethylphosphoryl group at the 4-position of the pyridine ring introduces a strong electron-withdrawing effect, which significantly influences the electronic properties of the molecule. This feature makes 1-4-(dimethylphosphoryl)pyridin-2-ylpiperazine an attractive candidate for applications in coordination chemistry, where it can act as a ligand for metal complexes. Recent studies have demonstrated its ability to form stable metalloporphyrins, which exhibit promising catalytic activities in organic transformations.

In the realm of pharmacology, 1-4-(dimethylphosphoryl)pyridin-2-ylpiperazine has been investigated for its potential as a bioactive agent. Preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a potential lead compound for therapeutic development. Furthermore, its ability to modulate cellular signaling pathways has been explored in cancer research, where it shows promise as an anticancer agent.

The synthesis of 1-4-(dimethylphosphoryl)pyridin-2-ylpiperazine involves a multi-step process that begins with the preparation of the pyridine derivative followed by its coupling with piperazine. The key challenge in this synthesis lies in achieving high regioselectivity during the coupling reaction. To address this, researchers have employed various directing groups and catalysts to ensure the formation of the desired product with minimal side reactions.

From an environmental perspective, the stability and biodegradability of 1-4-(dimethylphosphoryl)pyridin-2-yipiperazine have been evaluated to assess its potential impact on ecosystems. Studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it can be safely used in industrial applications without posing significant risks to the environment.

In conclusion, 1-4-(dimethylphosphoryl)pyridin-2-yipiperazine is a fascinating compound with diverse applications across multiple disciplines. Its unique structure, combined with its versatile reactivity, positions it as an important tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly significant role in both academic and industrial settings.